5-((3-Chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-chlorophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H22ClN5O2S/c1-2-25-8-10-26(11-9-25)17(14-5-3-6-15(22)13-14)18-20(28)27-21(30-18)23-19(24-27)16-7-4-12-29-16/h3-7,12-13,17,28H,2,8-11H2,1H3
• InChI Key: BAXTXDZRTFRHQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC(=CC=C2)Cl)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C21H22ClN5O2S
• Molecular Weight: 444.0 g/mol
• CAS No.: 896291-30-8

Description

5-((3-Chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H22ClN5O2S and its molecular weight is 443.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related thiazolotriazole derivatives involves complex chemical reactions, indicating the sophisticated methods required to create these compounds. The synthesis typically involves multi-component reactions that yield various substituted derivatives, showcasing the chemical versatility and potential for customization in targeting specific biological activities (Kumsi et al., 2010).

Biological Studies and Applications

These compounds have been extensively studied for their antimicrobial properties, indicating a potential application in developing new antibacterial and antifungal agents. For example, thiazolotriazole derivatives have been synthesized and tested in vitro for their antimicrobial activities, demonstrating their potential as bioactive molecules in treating infections (Kumsi et al., 2010).

Antimicrobial Agents

Further studies on similar compounds reveal their effectiveness as antimicrobial agents, suggesting the compound may also exhibit such properties. The evaluation of these derivatives against various bacterial and fungal strains highlights their potential in addressing drug-resistant infections and contributing to the development of new antimicrobial therapies (Patel, Kumari, & Patel, 2012).

Potential Anticancer Activities

Research on related compounds also explores their potential anticancer activities, indicating a possible application in cancer research and therapy development. Studies focusing on the synthesis and evaluation of these molecules against human leukemia cells have shown promising results, suggesting the compound could have similar applications in oncology (Chandrappa et al., 2009).